Cas no 937700-81-7 (2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one
• CAS No: 937700-81-7
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 6377727
• PubChem ID: 135713751
• Update Time: 2025-10-18

2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one
• AKOS016385698
• F1967-2598
• 2-((3-chloro-4-methoxyphenyl)amino)quinazolin-4(3H)-one
• 2-(3-chloro-4-methoxyanilino)-3H-quinazolin-4-one
• 937700-81-7

• Inchi： 1S/C15H12ClN3O2/c1-21-13-7-6-9(8-11(13)16)17-15-18-12-5-3-2-4-10(12)14(20)19-15/h2-8H,1H3,(H2,17,18,19,20)
• InChI Key： BOUVLRQEUYKSPK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=NC2C=CC=CC=2C(N1)=O)OC

Computed Properties

• Exact Mass: 301.0618043g/mol
• Monoisotopic Mass: 301.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one (CAS: 937700-81-7)

2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one (CAS: 937700-81-7) is a quinazolinone derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, has been the subject of numerous studies aimed at elucidating its pharmacological properties and mechanisms of action. The latest research highlights its promising role in the treatment of various diseases, particularly in oncology and inflammatory disorders.

Recent studies have focused on the synthesis and optimization of 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one to enhance its bioavailability and therapeutic efficacy. Advanced synthetic routes have been developed to produce this compound with high purity and yield, facilitating further pharmacological evaluations. Structural modifications have also been explored to improve its solubility and stability, which are critical for its development as a viable drug candidate.

In the context of oncology, 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one has demonstrated potent inhibitory effects on several cancer cell lines. Mechanistic studies reveal that this compound targets key signaling pathways involved in cell proliferation and apoptosis. Notably, it has shown efficacy in inhibiting the activity of specific kinases that are often dysregulated in cancers, making it a potential candidate for targeted therapy. Preclinical studies in animal models have further validated its antitumor activity, with minimal off-target effects observed.

Beyond its anticancer properties, recent investigations have uncovered the anti-inflammatory potential of 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one. In vitro and in vivo studies indicate that this compound can modulate inflammatory cytokines and reduce oxidative stress, suggesting its utility in treating chronic inflammatory conditions. These findings open new avenues for its application in diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring combination therapies to enhance its efficacy and overcome potential resistance mechanisms.

In conclusion, 2-(3-chloro-4-methoxyphenyl)amino-3,4-dihydroquinazolin-4-one (CAS: 937700-81-7) represents a promising compound with diverse therapeutic potential. Continued research and development efforts are essential to fully realize its clinical applications and translate these findings into effective treatments for patients.